Cas no 1177852-78-6 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride
• CAS No: 1177852-78-6
• MF: C₁₉H₂₈ClN₃O₂S
• MW: 397.962522506714
• CID: 5471549
• Update Time: 2025-06-14

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)butanamide:hydrochloride
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride

• Inchi： 1S/C19H27N3O2S.ClH/c1-4-5-16(23)22(9-8-21-10-12-24-13-11-21)19-20-17-14(2)6-7-15(3)18(17)25-19;/h6-7H,4-5,8-13H2,1-3H3;1H
• InChI Key： JAYVMQWYNGDNJY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC(C)=C2S1)CCN1CCOCC1)(=O)CCC.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride

Comprehensive Overview of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride (CAS No. 1177852-78-6)

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride (CAS No. 1177852-78-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. Its molecular structure combines a 4,7-dimethylbenzothiazole core with a morpholine moiety, linked via a butanamide chain, and is further stabilized as a hydrochloride salt. This configuration imparts distinct physicochemical properties, making it a subject of interest in drug discovery and medicinal chemistry.

In recent years, the demand for benzothiazole-based compounds has surged, driven by their relevance in targeting kinase inhibitors, G-protein-coupled receptors (GPCRs), and other therapeutic pathways. Researchers have explored CAS No. 1177852-78-6 for its potential role in modulating cellular signaling pathways, particularly in oncology and neurology. Its morpholine component enhances solubility and bioavailability, a critical factor in drug design. These attributes align with current trends in precision medicine and small-molecule therapeutics, addressing unmet medical needs in diseases like cancer and neurodegenerative disorders.

The synthesis of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride involves multi-step organic reactions, including condensation, amidation, and salt formation. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods are pivotal for quality control, especially when the compound is utilized in high-throughput screening or preclinical studies. The compound’s stability under various pH conditions and its compatibility with common solvents further underscore its utility in laboratory settings.

From a commercial perspective, CAS No. 1177852-78-6 is often sourced by pharmaceutical manufacturers and contract research organizations (CROs) engaged in drug development. Its applications extend to proteomics and chemical biology, where it serves as a tool compound for elucidating protein-ligand interactions. Given the rising interest in AI-driven drug discovery, this compound’s molecular descriptors and QSAR (Quantitative Structure-Activity Relationship) data are valuable for machine learning models predicting bioactivity.

Environmental and safety considerations for N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride adhere to standard laboratory protocols. While not classified as hazardous, proper handling, including the use of personal protective equipment (PPE), is recommended. Disposal should comply with local regulations to minimize ecological impact, reflecting the growing emphasis on green chemistry in synthetic workflows.

In conclusion, CAS No. 1177852-78-6 represents a versatile scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug discovery and biomolecular studies ensures sustained interest, particularly as the scientific community explores novel targeted therapies. For researchers seeking reliable suppliers, verifying certificates of analysis (CoA) and technical data sheets is essential to ensure reproducibility and compliance with experimental standards.